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Compound of Interest

Compound Name: (R)-(+)-2-Chloropropionic acid

This guide provides essential safety, handling, and disposal information for laboratory
personnel, including researchers, scientists, and drug development professionals working with
(R)-(+)-2-Chloropropionic acid. Adherence to these procedures is critical for ensuring a safe
laboratory environment.

(R)-(+)-2-Chloropropionic acid is a corrosive and toxic chemical that requires careful handling
to prevent personal injury and environmental contamination.[1][2][3] It is harmful if swallowed,
in contact with skin, or inhaled, and causes severe skin burns and eye damage.[4][5]

Hazard Identification and Classification

e GHS Pictograms: Corrosion, Exclamation mark[1]
¢ Signal Word: Danger[1][3]
e Hazard Statements:
o H302: Harmful if swallowed.[1][3][6]
o H314: Causes severe skin burns and eye damage.[1][3][6]

e Precautionary Statements: A comprehensive list of precautionary statements can be found
on the safety data sheet (SDS) and includes P280 (wear protective gloves/protective
clothing/eye protection/face protection) and P305+P351+P338 (IF IN EYES: Rinse
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cautiously with water for several minutes. Remove contact lenses, if present and easy to do.
Continue rinsing).[1][6]

Physical and Chemical Properties

A summary of the key physical and chemical properties of (R)-(+)-2-Chloropropionic acid is
provided in the table below.

Property Value

Appearance .Cok.)rless to light yellow or brown transparent
liquid.[2][7][8]

Molecular Formula CsHsCIO2[3][7]

Molecular Weight 108.52 g/mol [3][7]

Boiling Point 185-188 °C (lit.)[1][9]

Density 1.258 g/mL at 20 °C (lit.)[1][9]

Flash Point 101 °C (213.8 °F) - closed cupl[1]

Refractive Index n20/D 1.4345 (lit.)[1][9]

Operational Plan: Safe Handling Protocol

This step-by-step protocol outlines the necessary precautions and procedures for safely
handling (R)-(+)-2-Chloropropionic acid in a laboratory setting.

Engineering Controls and Personal Protective
Equipment (PPE)

o Ventilation: Always handle (R)-(+)-2-Chloropropionic acid in a well-ventilated area.[8] Use
a chemical fume hood to minimize inhalation exposure.

o Eye and Face Protection: Wear tightly fitting safety goggles and a face shield (minimum 8-
inch).[10] Eyewash stations should be readily accessible.[8][11]

e Skin Protection:
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o Gloves: Wear appropriate chemical-resistant gloves. Inspect gloves for any signs of
degradation or puncture before use.[10]

o Protective Clothing: Wear a lab coat, and consider additional protective clothing to prevent
skin exposure.[8] Emergency showers should be available.[8][11]

o Respiratory Protection: If ventilation is inadequate or if there is a risk of inhalation, use a
NIOSH/MSHA or European Standard EN 149 approved respirator with an appropriate
cartridge for organic vapors and acid gases.[8]

Handling Procedures

e Pre-Handling:

o Read and understand the Safety Data Sheet (SDS) for (R)-(+)-2-Chloropropionic acid
before beginning any work.

o Ensure all necessary PPE is available and in good condition.
o Prepare a designated work area within a chemical fume hood.

e During Handling:

[e]

Avoid contact with skin, eyes, and clothing.[10]

o

Do not breathe vapors or mist.[8]

[¢]

Measure and dispense the chemical carefully to avoid splashes.

[¢]

Keep containers tightly closed when not in use.[11]

e Post-Handling:

o Thoroughly wash hands and any exposed skin immediately after handling.[8][11]

o Decontaminate the work area and any equipment used.

o Store (R)-(+)-2-Chloropropionic acid in a cool, dry, well-ventilated area away from
incompatible materials such as oxidizing agents and strong bases.[8][11]
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Disposal Plan

Proper disposal of (R)-(+)-2-Chloropropionic acid and contaminated materials is crucial to
prevent environmental harm and ensure regulatory compliance.

Waste Segregation and Collection

o Chemical Waste: Collect all unused (R)-(+)-2-Chloropropionic acid and solutions
containing it in a designated, properly labeled, and sealed hazardous waste container.

o Contaminated Materials: Any materials that have come into contact with the chemical, such
as gloves, paper towels, and pipette tips, must be disposed of as hazardous waste. Place
these items in a separate, clearly labeled waste container.

Spill Management

In the event of a spill:
o Evacuate: Immediately evacuate all non-essential personnel from the spill area.[11]
e Ventilate: Ensure the area is well-ventilated.

o Containment: For small spills, absorb the liquid with an inert absorbent material such as
sand, dry lime, or soda ash.[2][11] Do not use combustible materials like sawdust.

o Collection: Carefully collect the absorbed material and place it into a sealed, labeled
container for hazardous waste disposal.[2][11]

o Decontamination: Clean the spill area thoroughly with a suitable decontamination solution.

o Personal Protection: All personnel involved in the cleanup must wear appropriate PPE,
including respiratory protection.[2][10]

Final Disposal

» All waste containing (R)-(+)-2-Chloropropionic acid must be disposed of as hazardous
waste.[11]
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» Follow all local, state, and federal regulations for hazardous waste disposal. Contact your
institution's environmental health and safety (EHS) department for specific guidance on
disposal procedures.

Workflow for Handling and Disposal

The following diagram illustrates the logical workflow for the safe handling and disposal of (R)-
(+)-2-Chloropropionic acid.
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Workflow for Safe Handling and Disposal of (R)-(+)-2-Chloropropionic Acid
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Decontaminate Work Area & Equipment

:

Wash Hands and Exposed Skin

Waste & Spill Management

Segregate Chemical and Contaminated Waste Spill Management Protocol
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Caption: Logical workflow for handling and disposal of (R)-(+)-2-Chloropropionic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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